2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-(6-hydroxypyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-[4-(6-oxo-1H-pyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C20H15N5O4/c26-18-9-7-15(22-23-18)13-3-5-14(6-4-13)21-19(27)12-25-20(28)10-8-16(24-25)17-2-1-11-29-17/h1-11H,12H2,(H,21,27)(H,23,26)
• InChI Key: WXUACNSVIZCZQE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)C4=NNC(=O)C=C4
• Molecular Formula: C20H15N5O4
• Molecular Weight: 389.4 g/mol

Description

2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-(6-hydroxypyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H15N5O4 and its molecular weight is 389.371. The purity is usually 95%.
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Scientific Research Applications

Chemical Syntheses and Catalysis

Compounds involving furan and pyridazine derivatives have been utilized in chemical syntheses, showcasing their versatility in forming complex heterocyclic compounds. For instance, furan-2-yl(phenyl)methanol derivatives undergo smooth aza-Piancatelli rearrangement with 2-aminothiophenol and 2-aminophenol in the presence of In(OTf)3 to afford corresponding 3,4-dihydro-2H-benzo[b][1,4]thiazine or oxazine derivatives, highlighting efficient methodologies with good yields, high selectivity, low catalyst loading, and faster reaction times (Reddy et al., 2012).

Pharmacological Evaluations

Novel derivatives of furan-2-yl compounds have been synthesized and evaluated for their pharmacological activities. A series of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds were synthesized and shown to have significant antidepressant and antianxiety activities, indicating potential therapeutic applications (Kumar et al., 2017).

Antimicrobial Activity

Research into the antimicrobial properties of compounds containing furan and pyridazine rings has led to the discovery of new antimicrobial agents. For example, new pyrimidinone and oxazinone derivatives fused with thiophene rings, using 2-chloro-6-ethoxy-4-acetylpyridine as starting material, have shown promising antibacterial and antifungal activities (Hossan et al., 2012).

Antiviral Properties

Alkaloids isolated from mangrove-derived actinomycetes, incorporating furan-2-yl motifs, have demonstrated activity against the influenza A virus subtype H1N1, suggesting potential as antiviral agents (Wang et al., 2014).